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Compound of Interest

Compound Name: (38E,52)-Octadien-2-one-13C2

Cat. No.: B12366305

Essential Safety and Handling Guide for (3E,52)-
Octadien-2-one-13C2

This guide provides crucial safety and logistical information for the handling and disposal of
(3E,5Z)-Octadien-2-one-13C2, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment.
Isotopic labeling with 13C is not expected to alter the chemical properties significantly;
therefore, the safety precautions for the unlabeled parent compound are applicable.

Physical and Chemical Properties

A summary of the known physical and chemical properties for isomers of Octadien-2-one is
presented below. This data is essential for safe handling and storage.
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Property Value Source
Colorless to pale yellow clear

Appearance o [1]
liquid (est)

N _ 0.88000 to 0.89000 @ 20.00
Specific Gravity oc [2]
Flash Point 146.00 °F / 63.33 °C (TCC) [2]

- _ 194.00 to 195.00 °C @ 760.00
Boiling Point [1]
mm Hg (est)
Molecular Weight 124.18 g/mol [3]

Hazard Identification and Personal Protective

Equipment (PPE)

(3E,52)-Octadien-2-one is classified with the following hazards:

e H315: Causes skin irritation.[3][4]

e H317: May cause an allergic skin reaction.[3][4]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this substance.
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PPE Category Specific Requirements Citation

Tightly fitting safety goggles
Eye Protection with side-shields conforming to  [4]
EN 166 (EU) or NIOSH (US).

Chemical impermeable gloves.
Hand Protection Handle with gloves that have [4]

been inspected prior to use.

) Wear fire/flame resistant and
Skin and Body ) ) ) [4]
impervious clothing.

Use a full-face respirator if
Respiratory exposure limits are exceeded [4]

or irritation is experienced.

Safe Handling and Storage Workflow

The following diagram outlines the essential steps for the safe handling and storage of (3E,5Z)-
Octadien-2-one-13C2.
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Safe Handling and Storage Workflow

Preparation
- Ensure adequate ventilation.
- Set up emergency exits.

Don PPE
- Safety goggles
- Impervious gloves
- Protective clothing

Chemical Handling
- Handle in a well-ventilated place.
- Avoid contact with skin and eyes.
- Use non-sparking tools.

Storage
- Keep container tightly closed.
- Store in a cool, dark place.
- Store away from incompatible materials.

Click to download full resolution via product page

Workflow for safe handling and storage.

Step-by-Step Handling and Emergency Procedures

Handling:
+ Ventilation: Always handle in a well-ventilated area.[4]

« Personal Protective Equipment: Wear suitable protective clothing, gloves, and eye/face
protection.[2][4]

+ Avoid Contact: Avoid contact with skin and eyes.[4]
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« Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools to
prevent fire caused by electrostatic discharge.[4]

First Aid Measures:

« After skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty
of water. Consult a doctor.[4]

» After eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]

o After ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[4]

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety. Do not allow the
chemical to enter drains or be disposed of with regular trash.[4][5]

Disposal Workflow:

Chemical Disposal Workflow

Waste Collection

- Use a dedicated, labeled, leak-proof container.

Step 1

Segregation
- Do not mix with other waste streams unless permitted.

Temporary Storage
- Store in a designated, cool, well-ventilated area.

Professional Disposal
- Arrange for pickup by a licensed chemical waste disposal company.
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Step-by-step chemical disposal process.

Disposal Protocol:
o Collection: Collect waste in a suitable, closed container.[4]

» Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[4]

o Packaging: Containers can be triple rinsed and offered for recycling or reconditioning.
Alternatively, puncture the packaging to make it unusable and dispose of it in a sanitary
landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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